Cas no 2168969-43-3 (2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane)

• Product Name: 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane
• CAS No: 2168969-43-3
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5985304
• PubChem ID: 165531441
• Update Time: 2025-10-31

2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane
• EN300-1280172
• 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane
• 2168969-43-3

• Inchi： 1S/C13H25NO/c1-10(2)7-13(8-10)14-9-11(3,4)12(5,6)15-13/h14H,7-9H2,1-6H3
• InChI Key： OYNJEOIBQPKTKH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)CNC21CC(C)(C)C2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane

2,2,6,6,7,7-Hexamethyl-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168969-43-3): An Overview of a Promising Compound in Medicinal Chemistry

2,2,6,6,7,7-Hexamethyl-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2168969-43-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and diverse biological activities. The spirocyclic framework of 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane provides a rigid and conformationally restricted structure that can be exploited for the design of novel drugs with improved pharmacokinetic properties.

The chemical structure of 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane features a spirocyclic ring system with a central oxygen atom and a nitrogen atom. The presence of multiple methyl groups contributes to the overall stability and lipophilicity of the molecule, which are crucial factors in determining its biological activity and pharmacological profile. Recent studies have shown that this compound exhibits promising activity in various biological assays, making it a valuable candidate for further investigation.

In the context of drug discovery and development, 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane has been explored for its potential as a lead compound in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and structure. The unique structural features of 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane make it an attractive candidate for modulating key pathways involved in these diseases.

One of the key mechanisms by which 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane exerts its therapeutic effects is through its interaction with specific protein targets. For instance, recent research has demonstrated that this compound can bind to and modulate the activity of certain enzymes and receptors that play critical roles in neurodegeneration. These findings suggest that 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane could be developed into a novel therapeutic agent for the treatment of neurodegenerative disorders.

Beyond its potential in neurodegenerative diseases, 2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro[3.5]nonane has also shown promise in other therapeutic areas. For example, studies have indicated that this compound may have anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines. Inflammation is a common feature of many diseases and conditions, including autoimmune disorders and chronic inflammatory diseases. Therefore, the anti-inflammatory potential of 2，2，6，6，7，7-hexamethyl-5-oxya - 9 - azacyclo [3 . 5] nonane makes it an interesting target for further research in these areas.

The synthesis of 2，2，6，6，7，7-hexamethyl - 5 - oxa - 9 - azacyclo [3 . 5] nonane is a challenging task due to its complex spirocyclic structure. However，recent advances in synthetic chemistry have enabled the development of efficient and scalable methods for its preparation。These synthetic strategies involve multi-step reactions that carefully control the formation of the spirocyclic ring system while ensuring high yields and purity。The ability to synthesize this compound on a large scale is crucial for its further evaluation in preclinical and clinical studies。

In preclinical studies，2，2，6，6，7，7-hexamethyl - 5 - oxa - 9 - azacyclo [3 . 5] nonane has demonstrated favorable pharmacokinetic properties。These include good oral bioavailability，low toxicity，and favorable distribution profiles。These characteristics are essential for ensuring that the compound can effectively reach its intended target sites in the body without causing significant side effects。

Despite its promising potential，further research is needed to fully understand the mechanisms by which 2，2，6，6，7，7-hexamethyl - 5 - oxa - 9 - azacyclo [3 . 5] nonane exerts its therapeutic effects。This includes detailed studies on its binding interactions with specific protein targets as well as investigations into its metabolic stability and potential drug-drug interactions。Additionally，clinical trials will be necessary to evaluate the safety and efficacy of this compound in human subjects。

In conclusion，2，2，6，6，7，7-hexamethyl - 5 - oxa - 9 - azacyclo [3 . 5] nonane (CAS No。 2168969 - 43 - 3) represents a promising lead compound with diverse therapeutic applications。Its unique spirocyclic structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry。As research continues to advance our understanding of this compound’s biological activities and mechanisms of action，it holds significant potential to contribute to the discovery and development of new treatments for various diseases。